Cas no 850411-15-3 (Benzenesulfonamide,2-bromo-N-[3-(1-pyrrolidinyl)propyl]-, hydrochloride (1:1))

• Product Name: Benzenesulfonamide,2-bromo-N-[3-(1-pyrrolidinyl)propyl]-, hydrochloride (1:1)
• CAS No: 850411-15-3
• MF: C₁₃H₂₀BrClN₂O₂S
• MW: 383.732100486755
• CID: 716927
• Update Time: 2024-01-31

Benzenesulfonamide,2-bromo-N-[3-(1-pyrrolidinyl)propyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,2-bromo-N-[3-(1-pyrrolidinyl)propyl]-, hydrochloride (1:1)
• 2-BROMO-N-(3-PYRROLIDIN-1-YL-PROPYL)-BENZENESULFONAMIDE HYDROCHLORIDE
• 2-bromo-N-(3-pyrrolidin-1-ylpropyl)benzenesulfonamide,hydrochloride

• Inchi： 1S/C13H19BrN2O2S.ClH/c14-12-6-1-2-7-13(12)19(17,18)15-8-5-11-16-9-3-4-10-16;/h1-2,6-7,15H,3-5,8-11H2;1H
• InChI Key： RZRFAZZJDQXZKZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1Br)(=O)(=O)NCCCN1CCCC1.Cl

Computed Properties

• Exact Mass: 382.01200
• Monoisotopic Mass: 382.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8A^2

Experimental Properties

• PSA: 57.79000
• LogP: 4.42490